BENGHE Foundational & Exploratory

Check Availability & Pricing

Isobutylcyclohexane CAS number 1678-98-4
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isobutylcyclohexane

Cat. No.: B156439

An In-depth Technical Guide on the Properties of Isobutylcyclohexane (CAS: 1678-98-4)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physicochemical properties,
experimental determination methods, and safety information for Isobutylcyclohexane (CAS
No. 1678-98-4). The information is intended for use in controlled laboratory settings for
chemical and pharmaceutical research.

Chemical Identity and Structure

Isobutylcyclohexane, also known as (2-Methylpropyl)cyclohexane, is an alkylated
cycloalkane.[1][2] Its structure consists of a cyclohexane ring substituted with an isobutyl
group. This non-polar nature and chemical stability make it relevant in various research
contexts, from fuel science to organic synthesis.[1][2]

Physicochemical Properties

The physical and chemical properties of Isobutylcyclohexane are summarized below. Data
has been aggregated from multiple sources.

Table 2.1: General and Physical Properties
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Property Value Source(s)
Molecular Formula C1oH20 [1112113114]
Molecular Weight 140.27 g/mol [1103114]
Appearance CoIorIfess. to almost colorless (]

clear liquid
Melting Point -95 °C [31[5][6]
Boiling Point 169 - 171.3 °C at 760 mmHg [1][3][5][6]
Density 0.795 - 0.80 g/cm3 at 20°C [11[31[5]
Vapor Pressure 1.9 + 0.1 mmHg at 25°C [5]
Flash Point 48 - 48.3 °C [1][5][6]

N Low solubility in water; soluble
Solubility ) ) [2]
in organic solvents

ble 2.2: CI hi | Optical :

Property Value Source(s)
Refractive Index 1.434 - 1.440 at 20°C [5]1[6]
LogP (Octanol-Water Partition
o 5.29 [5]
Coefficient)
Kovats Retention Index (SE-30
1005 [7]

column)

Logical Relationships

The molecular structure of Isobutylcyclohexane directly influences its physical properties. The
saturated cyclohexane ring and the branched isobutyl group contribute to its low polarity and
specific thermal characteristics.
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Molecular Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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